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Abstract
This technical guide provides a comprehensive suite of analytical methodologies for the

definitive characterization of 8-Chlorocaffeine (CAS: 4921-49-7), a halogenated derivative of

caffeine.[1] Designed for researchers, analytical scientists, and professionals in drug

development, this document details optimized protocols for chromatography and spectroscopy.

The guide moves beyond simple procedural lists to explain the scientific rationale behind

method selection and parameter optimization, ensuring robust and reproducible results. We

present detailed, field-tested protocols for High-Performance Liquid Chromatography (HPLC)

for purity assessment and quantification, Gas Chromatography-Mass Spectrometry (GC-MS)

for identity confirmation, and a suite of spectroscopic techniques—Nuclear Magnetic

Resonance (NMR), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) spectroscopy

—for complete structural elucidation and functional group analysis.

Introduction: The Need for Rigorous
Characterization
8-Chlorocaffeine, or 8-chloro-1,3,7-trimethylpurine-2,6-dione, is a synthetic derivative of the

widely known methylxanthine, caffeine.[2][3] The introduction of a chlorine atom at the 8-

position significantly alters the molecule's electronic properties and potential biological activity,

making it a compound of interest in pharmacological and biochemical research.[4] It has been

utilized in the synthesis of novel inhibitors targeting pathways like necroptosis and as an

antagonist of adenosine receptors.[3]
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Given its potential applications, establishing an unambiguous analytical profile is critical for

ensuring purity, identity, and quality. This guide provides the necessary framework to achieve a

comprehensive characterization, integrating data from orthogonal techniques to build a self-

validating analytical package.

Physicochemical Properties of 8-Chlorocaffeine
A foundational understanding of the analyte's properties is essential for method development.

Property Value Source

IUPAC Name
8-chloro-1,3,7-trimethylpurine-

2,6-dione
PubChem[2]

CAS Number 4921-49-7 Cayman Chemical[3]

Molecular Formula C₈H₉ClN₄O₂ PubChem[2]

Molecular Weight 228.63 g/mol PubChem[2]

Appearance
White to off-white crystalline

solid
CymitQuimica[4]

Solubility Soluble in chloroform Cayman Chemical[3]

UV λmax 277 nm Cayman Chemical[3]

Integrated Analytical Workflow
A multi-technique approach is non-negotiable for the complete characterization of a novel or

modified active pharmaceutical ingredient (API). The workflow below illustrates how

chromatographic separation, mass analysis, and spectroscopic methods are synergistically

employed to build a complete quality profile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b118225?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/8-Chlorocaffeine
https://www.caymanchem.com/product/35817/8-chloro-caffeine
https://pubchem.ncbi.nlm.nih.gov/compound/8-Chlorocaffeine
https://pubchem.ncbi.nlm.nih.gov/compound/8-Chlorocaffeine
https://cymitquimica.com/cas/4921-49-7/
https://www.caymanchem.com/product/35817/8-chloro-caffeine
https://www.caymanchem.com/product/35817/8-chloro-caffeine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Sample Receipt

Primary Analysis: Purity & Identity Secondary Analysis: Structural Confirmation

Final Report

8-Chlorocaffeine Bulk Sample

HPLC-UV
(Purity & Assay)

Dissolve in Mobile Phase

GC-MS
(Identity & Volatiles)

Dissolve in appropriate solvent

NMR (¹H, ¹³C)
(Definitive Structure)

Dissolve in CDCl₃/DMSO-d₆

FT-IR
(Functional Groups)

Solid State Analysis

UV-Vis
(λmax Confirmation)

Dissolve in Ethanol/Methanol

Certificate of Analysis

Purity Data Mass Spectrum Structural Data Functional Group Data Spectral Profile

8-Chlorocaffeine
Characterization

HPLC-UV
>99% Purity

RT Match

Confirms Purity

GC-MS
m/z = 228

Correct Fragmentation

Confirms Identity

NMR
3 Me Signals

8 Carbons
No C8-H

Confirms Structure

FT-IR
C=O Stretch @ ~1700 cm⁻¹
C-H Stretch @ ~2950 cm⁻¹

Confirms Functional Groups

UV-Vis
λmax = 277 nm

Confirms Chromophore

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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